Cas no 55536-61-3 (1H-Imidazole, 4,5-dihydro-4-methyl-2-(methylthio)-)

• Product Name: 1H-Imidazole, 4,5-dihydro-4-methyl-2-(methylthio)-
• CAS No: 55536-61-3
• MF: C₅H₁₀N₂S
• MW: 130.211299419403
• CID: 351606
• PubChem ID: 12223283
• Update Time: 2025-04-19

1H-Imidazole, 4,5-dihydro-4-methyl-2-(methylthio)- Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole, 4,5-dihydro-4-methyl-2-(methylthio)-
• 5-methyl-2-methylsulfanyl-4,5-dihydro-1H-imidazole
• AKOS006376232
• 55536-61-3
• SCHEMBL21135541
• DTXSID40481192
• SCHEMBL7369971

• Inchi： 1S/C5H10N2S/c1-4-3-6-5(7-4)8-2/h4H,3H2,1-2H3,(H,6,7)
• InChI Key： VQFMGZKAYGRUSU-UHFFFAOYSA-N
• SMILES： S(C)C1=NCC(C)N1

Computed Properties

• Exact Mass: 130.0566
• Monoisotopic Mass: 130.05646950g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 111
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 49.7Ų

Experimental Properties

• PSA: 24.39